Cas no 2228292-24-6 (3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol)

• Product Name: 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
• CAS No: 2228292-24-6
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6429666
• PubChem ID: 165966523
• Update Time: 2025-06-08

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
• 2228292-24-6
• EN300-1864981

• Inchi： 1S/C15H19N3O/c1-11-14(15(19)9-16-10-15)12(2)18(17-11)8-13-6-4-3-5-7-13/h3-7,16,19H,8-10H2,1-2H3
• InChI Key： WOJVRDMCHMUUQT-UHFFFAOYSA-N
• SMILES： OC1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CNC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol

Comprehensive Analysis of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6)

The compound 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and azetidine moieties, presents a promising scaffold for the development of novel therapeutics. Its structural complexity and functional groups make it a subject of interest for researchers exploring drug discovery, kinase inhibitors, and central nervous system (CNS) targeting agents.

In recent years, the demand for heterocyclic compounds like 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol has surged due to their versatility in addressing unmet medical needs. The pyrazole ring, a key feature of this compound, is known for its role in modulating biological activity, particularly in anti-inflammatory and antimicrobial applications. Meanwhile, the azetidine component contributes to the molecule's rigidity and bioavailability, enhancing its potential as a drug candidate.

The synthesis of CAS No. 2228292-24-6 involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Researchers often employ palladium-catalyzed cross-coupling and reductive amination to achieve high yields and purity. The compound's stereochemistry and chiral centers further complicate its production, necessitating advanced analytical methods such as HPLC and NMR spectroscopy for characterization.

One of the most compelling aspects of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol is its potential application in neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, the search for CNS-penetrant molecules has intensified. Preliminary studies suggest that this compound may interact with neurotransmitter receptors or enzyme targets implicated in these disorders, though further in vivo and clinical trials are required to validate these findings.

Another area of interest is the compound's role in cancer research. The pyrazole-azetidine hybrid structure has shown affinity for protein kinases, which are critical in cell signaling and tumor proliferation. Researchers are investigating its potential as a selective inhibitor for specific kinase isoforms, aiming to minimize off-target effects and improve therapeutic outcomes. This aligns with the growing trend toward personalized medicine and targeted therapies in oncology.

From a green chemistry perspective, the synthesis and application of CAS No. 2228292-24-6 raise questions about sustainability and environmental impact. Innovations in catalyst design and solvent-free reactions are being explored to reduce waste and energy consumption. These efforts resonate with the broader scientific community's commitment to sustainable drug development and eco-friendly manufacturing.

In summary, 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6) represents a fascinating intersection of medicinal chemistry, drug discovery, and biotechnology. Its unique structure and diverse applications make it a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this compound may pave the way for breakthroughs in neurological and oncological therapeutics, while also addressing the challenges of sustainable synthesis.